Cas no 130838-00-5 (1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)-)

1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)- Properties

Names and Identifiers

• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)-
• Scoparinol
• (1R,4S,4aR,8R,8aR)-8-(Hydroxymethyl)-4-[(3E)-5-hydroxy-3-methyl-3 -penten-1-yl]-4a,8-dimethyl-3-methylenedecahydro-1-naphthalenyl b enzoate
• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-d...
• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,
• Scopadiol
• [ "Scopadiol" ]
• Scoparil
• HY-N1253
• CS-0016656
• FS-10294
• [(1R,4S,4aR,8R,8aR)-8-(hydroxymethyl)-4-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a,8-dimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] benzoate
• AKOS040762318
• 130838-00-5
• DA-67490
• +Expand

• InChIKey： WGSYIFPPMZUQAN-IZCLTQQPSA-N
• Inchi： InChI=1S/C27H38O4/c1-19(13-16-28)11-12-22-20(2)17-23(31-25(30)21-9-6-5-7-10-21)24-26(3,18-29)14-8-15-27(22,24)4/h5-7,9-10,13,22-24,28-29H,2,8,11-12,14-18H2,1,3-4H3/b19-13+/t22-,23+,24-,26-,27+/m0/s1
• SMILES： CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2(C)CO)C)OC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 426.27700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 426.27700969g/mol
• Heavy Atom Count: 31
• Complexity: 677
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 5.31190
• PSA: 66.76000
• Boiling Point: 544.3±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 173.8±18.1 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3